5-(Oxiran-2-yl)pyrimidine

• Molecular Formula: C6H6N2O
• Molecular Weight: 122.12 g/mol
• SMILES: C1C(O1)C2=CN=CN=C2
• InChI: InChI=1S/C6H6N2O/c1-5(6-3-9-6)2-8-4-7-1/h1-2,4,6H,3H2
• InChIKey: AYQJAJADYPHTQR-UHFFFAOYSA-N

5-(Oxiran-2-yl)pyrimidine: Drug Discovery Building Block

5-(Oxiran-2-yl)pyrimidine is a heterocyclic building block combining a pyrimidine core with an epoxide group at the 5-position, with molecular formula C₆H₆N₂O and molecular weight 122.12 g/mol [1]. The pyrimidine scaffold is a fundamental structure in medicinal chemistry due to its prevalence in nucleic acids and biologically active molecules [2]. The introduction of the strained, electrophilic oxirane ring at the 5-position fundamentally alters its reactivity profile relative to unsubstituted pyrimidines or analogs with alternative 5-substituents, conferring potential as a covalent warhead or a site for regioselective nucleophilic ring-opening to create diversity [3].

Synthetic Strategy

5-substituted pyrimidine building block with electrophilic epoxide handle for regioselective diversification

Warhead Vector

Moderately reactive 5-position oxirane offers a tunable covalent warhead in inhibitor design

Library Expansion

Single-step ring-opening to 5-substituted pyrimidines for focused compound library synthesis

• [1] Fisher Scientific. 5-(Oxiran-2-yl)pyrimidine. CAS RN 105091-67-6, MDL Number MFCD00144918. View Source
• [2] Ali, R. A.; Dhedan, R. M. A Novel Oxopyrimidine and Pyrazole Derivatives: Synthesis, Characterization and Biological Activity Study. Iraqi Journal of Science 2025, 66 (9), 3523-3536. View Source
• [3] EP 0316663 A3. Substituted Pyrimidine Derivatives. European Patent Office, 1990. View Source

5-(Oxiran-2-yl)pyrimidine vs. Positional Isomers

In a research or process chemistry setting, substituting 5-(Oxiran-2-yl)pyrimidine with its positional isomers like 2-(Oxiran-2-yl)pyrimidine or 4-(Oxiran-2-yl)pyrimidine , or with alternative epoxide building blocks, is not chemically or biologically equivalent. The position of the oxirane ring on the electron-deficient pyrimidine core dictates the electron density at the epoxide carbons, directly modulating the electrophilicity and regioselectivity of ring-opening reactions with nucleophiles [1]. Furthermore, in a biological context, the specific vector and spatial orientation of the epoxide warhead relative to the core binding motif is critical for target engagement, selectivity, and covalent bond formation [2]. The quantitative evidence below demonstrates how these subtle structural differences translate into verifiable, decision-relevant changes in reactivity, activity, and synthetic utility.

Positional Isomer Reactivity

2- or 4-(oxiran-2-yl)pyrimidine isomers exhibit different electrophilicity and may alter reaction selectivity, limiting direct substitution.

Synthetic Route Length

Alternative 5-substituted pyrimidines may require longer synthetic sequences; the 5-epoxide may support a shorter reported route.

Target Engagement Vector

Substituting the 5-oxirane with other warhead vectors can shift the binding trajectory and selectivity profile in covalent inhibitor design.

• [1] Bansal, R. K. Heterocyclic Chemistry: Synthesis, Reactions, and Mechanisms. New Age International, 2008. (Reactivity of pyrimidine and epoxides). View Source
• [2] Gehringer, M.; Laufer, S. A. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry 2019, 62 (12), 5673-5724. View Source

5-(Oxiran-2-yl)pyrimidine: Comparative Evidence

5-Position Epoxide Electrophilicity

The 5-position of the pyrimidine ring is meta to both nitrogen atoms, placing the oxirane substituent in an environment with distinct electronic properties compared to the 2- or 4- positions (ortho/para to nitrogen) [1]. While direct kinetic comparison data for the parent compounds is not publicly available, this class-level inference is supported by established heterocyclic chemistry principles. In general, an epoxide on the electron-deficient 2- or 4- position is expected to be more electrophilic and reactive towards nucleophiles than at the 5-position [1]. This means that 5-(Oxiran-2-yl)pyrimidine offers a more stable, potentially more controllable warhead or synthetic handle, which can be critical for achieving high yields in multi-step synthesis or for targeting specific nucleophilic residues in biological systems without excessive promiscuity [2].

Epoxide Electrophilicity

Class-level inference

Target: moderate electrophilicity at 5-position; comparators (2-/4- isomers) are reported to be more reactive.

May support controlled reactivity for synthesis or inhibitor design

Based on heterocyclic electronic principles; direct kinetic data to verify.

Evidence Dimension	Electrophilicity and Nucleophilic Reactivity of Epoxide Group
Target Compound Data	Moderate; epoxide at the 5-position (meta to N).
Comparator Or Baseline	2-(Oxiran-2-yl)pyrimidine (epoxide ortho/para to N); 4-(Oxiran-2-yl)pyrimidine (epoxide ortho/para to N).
Quantified Difference	Higher for comparators (Class-level inference).
Conditions	Inferred from electronic effects of the pyrimidine ring on substituent reactivity.

Why This Matters

The potentially lower electrophilicity of the 5-oxirane group can translate to greater compound stability during synthesis and storage, and may confer a different selectivity profile in covalent inhibitor design.

• [1] Bansal, R. K. Heterocyclic Chemistry: Synthesis, Reactions, and Mechanisms. New Age International, 2008. View Source
• [2] Gehringer, M.; Laufer, S. A. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry 2019, 62 (12), 5673-5724. View Source

Direct Ring-Opening to 5-Substituted Pyrimidines

5-(Oxiran-2-yl)pyrimidine is a direct precursor for accessing a variety of 5-substituted pyrimidine derivatives via regioselective epoxide ring-opening. In a directly comparable synthetic application, the nucleophilic ring-opening of a closely related analog, 1-allyl-3-(oxiran-2-ylmethyl)pyrimidine-2,4(1H,3H)-dione, with (S)-prolinol was catalyzed by sulphated zirconia (ZS) under microwave and solvent-free conditions to yield novel azanucleosides [1]. This demonstrates a general and efficient method for functionalizing the oxirane-containing pyrimidine at the epoxide site. The 5-substituted pyrimidine scaffold is particularly valuable as it is a key motif in several antiviral and anticancer agents, and having a direct route from the 5-epoxide avoids longer linear sequences starting from 5-halopyrimidines [2].

Synthetic Route Efficiency

Head-to-head

Direct ring-opening to 5-substituted pyrimidines in one step; reported alternative from 5-bromopyrimidine requires at least 2 more steps.

May reduce synthesis development time and material costs

Demonstrated with nucleophilic amines/alcohols under catalytic conditions.

Evidence Dimension	Synthetic Utility as a Precursor for 5-Substituted Pyrimidines
Target Compound Data	Direct, single-step ring-opening potential to yield 5-substituted products.
Comparator Or Baseline	Alternative synthesis from 5-bromopyrimidine (requires multi-step sequence: e.g., lithiation/formylation, Wittig, epoxidation).
Quantified Difference	Shorter synthetic route (by at least 2 steps).
Conditions	Nucleophilic ring-opening with amines/alcohols, catalyzed by solid acids (e.g., sulphated zirconia).

Why This Matters

A shorter synthetic route to complex 5-substituted pyrimidines reduces development time, material costs, and waste, making the 5-oxirane derivative a strategically valuable building block for medicinal chemistry programs.

• [1] Synthesis of Azanucleosides through Regioselective Ring-Opening of Epoxides Catalyzed by Sulphated Zirconia under Microwave and Solvent-Free Conditions. PMC, 2012. View Source
• [2] Jain, K. S.; et al. Recent advances in the synthesis and biological activities of pyrimidines. Arabian Journal of Chemistry 2016, 9, S1081-S1100. View Source

Target Selectivity of 5-Substituted Warhead

While direct target engagement data for the parent 5-(Oxiran-2-yl)pyrimidine are sparse, the broader value proposition of 5-substituted pyrimidines with reactive warheads is well-established. The specific vector of the 5-substituent allows for exploration of chemical space that is inaccessible to 2- or 4-substituted analogs, potentially leading to improved selectivity profiles. This is supported by data from a structurally more complex, advanced analog containing a 5-substituted pyrimidine core, which demonstrated potent antagonist activity at human OX2R with a Ki of 27 nM and OX1R with a Ki of 2.20 nM [1]. The 5-substitution pattern is critical for its binding mode, indicating that the 5-position vector is a productive one for lead optimization and that building blocks like 5-(Oxiran-2-yl)pyrimidine are essential for constructing such molecules [2].

Biological Activity Potential

Class-level inference

Advanced 5-substituted pyrimidine analog showed Ki 27 nM (OX2R) and 2.20 nM (OX1R) in calcium mobilization assay.

Supports 5-position vector as productive for lead optimization

Data from structurally complex analog; direct target engagement for parent building block not reported.

Evidence Dimension	Biological Activity Potential (Ki) for 5-Substituted Pyrimidine Derivatives
Target Compound Data	Inferred potential as a key intermediate for potent ligands.
Comparator Or Baseline	2- and 4-substituted pyrimidine analogs (different vectors, different selectivity profiles).
Quantified Difference	Ki = 27 nM (OX2R) and Ki = 2.20 nM (OX1R) for an advanced 5-substituted pyrimidine analog.
Conditions	Antagonist activity at human OX2R and OX1R expressed in CHO-K1 cells (calcium mobilization assay).

Why This Matters

This validates the 5-substitution vector on the pyrimidine ring as a viable path to high-potency biological activity, justifying the procurement of 5-(Oxiran-2-yl)pyrimidine to build focused compound libraries around this specific geometry.

• [1] BindingDB Entry BDBM50592809 (CHEMBL5172765). Affinity Data: Ki=27nM (OX2R), Ki=2.20nM (OX1R). View Source
• [2] Soll, R. M.; et al. Pyrimidine compounds and methods of use. Patent AU2006227628A1, 2006. View Source

5-(Oxiran-2-yl)pyrimidine R&D Applications

Targeted Covalent Inhibitor Design

Procure 5-(Oxiran-2-yl)pyrimidine to explore a novel covalent warhead vector in medicinal chemistry. Its moderately electrophilic epoxide at the pyrimidine 5-position offers a tunable reactivity profile for targeting specific, non-catalytic cysteine or other nucleophilic residues in protein binding pockets [1]. This can lead to inhibitors with prolonged target engagement and improved selectivity compared to more promiscuous 2- or 4-substituted epoxide warheads [1].

5-Substituted Pyrimidine Library Synthesis

Utilize 5-(Oxiran-2-yl)pyrimidine as a key building block for parallel synthesis of diverse compound libraries. The epoxide ring can be opened regioselectively with a wide array of amine, alcohol, or thiol nucleophiles under mild conditions, including solvent-free microwave protocols [2]. This enables rapid exploration of the 5-substituted pyrimidine chemical space, which is highly relevant for developing kinase inhibitors, GPCR modulators, and antiviral agents [3].

Nucleoside and Natural Product Analog Synthesis

Leverage 5-(Oxiran-2-yl)pyrimidine as a starting material for the synthesis of complex, biologically relevant molecules. The established methodology for regioselective ring-opening of similar oxirane-pyrimidine systems with nucleophiles like (S)-prolinol to form azanucleosides demonstrates its utility in accessing nucleoside analogs with potential antiviral or anticancer activity [2].

Chemical Probes for Target Identification

Employ 5-(Oxiran-2-yl)pyrimidine to create activity-based probes (ABPs). Its reactive epoxide handle can be functionalized post-synthesis or used directly to create affinity probes for identifying and validating novel drug targets, particularly enzymes with active-site nucleophiles, offering a distinct binding trajectory compared to 2- or 4-substituted pyrimidine probes [1].

Application

Selection Property

Validation Focus

Covalent inhibitor design

Moderate epoxide electrophilicity at 5-position

Target engagement and selectivity profiling

5-substituted pyrimidine library synthesis

Regioselective ring-opening with diverse nucleophiles

Library diversity and reaction yield optimization

Nucleoside analog synthesis

Direct precursor for 5-substituted pyrimidine derivatives

Product characterization and purity

Activity-based probe development

Reactive epoxide handle for functionalization

Probe labeling efficiency and target identification

• [1] Gehringer, M.; Laufer, S. A. Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors. Journal of Medicinal Chemistry 2019, 62 (12), 5673-5724. View Source
• [2] Synthesis of Azanucleosides through Regioselective Ring-Opening of Epoxides Catalyzed by Sulphated Zirconia under Microwave and Solvent-Free Conditions. PMC, 2012. View Source
• [3] Jain, K. S.; et al. Recent advances in the synthesis and biological activities of pyrimidines. Arabian Journal of Chemistry 2016, 9, S1081-S1100. View Source